Cas no 1020252-61-2 (3-[(4-Propan-2-ylphenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-[(4-Propan-2-ylphenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 1020252-61-2
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• MDL: MFCD00129633
• CID: 4676748
• Update Time: 2023-08-15

3-[(4-Propan-2-ylphenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(propan-2-yl)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole
• 4-(ISOPROPYL)-1-(((4-(TRIFLUOROMETHYL)(3,2,5-OXADIAZOLYL))METHYL)SULFONYL)BENZENE
• SBB062522
• 3-[(4-propan-2-ylphenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole
• 4-(methylethyl)-1-({[5-(trifluoromethyl)(1,2,4-oxadiazol-3-yl)]methyl}sulfonyl )benzene
• 3-{[(4-isopropylphenyl)sulfonyl]methyl}-5-(trifluoromet
• 3-[(4-Propan-2-ylphenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole

• MDL： MFCD00129633
• Inchi： 1S/C13H13F3N2O3S/c1-8(2)9-3-5-10(6-4-9)22(19,20)7-11-17-12(21-18-11)13(14,15)16/h3-6,8H,7H2,1-2H3
• InChI Key： JGNWHJKWPNHQLO-UHFFFAOYSA-N
• SMILES： S(CC1=NOC(C(F)(F)F)=N1)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes